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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the binding characteristics and affinity of
BDP-13176 for its molecular target, fascin 1. The information presented herein is collated from
publicly available research and is intended to support further investigation and drug
development efforts.

Core Executive Summary

BDP-13176 is a potent small-molecule inhibitor of fascin 1, an actin-bundling protein implicated
in cancer metastasis.[1][2] Its mechanism of action involves direct binding to fascin 1, which in
turn disrupts the protein's ability to bundle filamentous actin (F-actin). This inhibition of actin
bundling is crucial for cell migration and invasion, making fascin 1 a compelling target for anti-
metastatic therapies.[2]

Quantitative Binding and Affinity Data

The binding affinity and functional potency of BDP-13176 have been characterized using
various biophysical and biochemical assays. The following tables summarize the key
guantitative data.
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Parameter Value Method Reference

Dissociation Constant

90 nM Not Specified [1]
(Kd)
Dissociation Constant Surface Plasmon

85+ 0.02 nM [3]
(Kd) Resonance (SPR)
Dissociation Constant Isothermal Titration

50 nM ) [3]
(Kd) Calorimetry (ITC)
Functional Potency
Half Maximal
Inhibitory 240 nM Actin Bundling Assay [1][2]

Concentration (IC50)

Table 1: BDP-13176 Binding Affinity and Functional Potency for Fascin 1

Parameter Value Condition Reference

BDP-13176 (150 uM)
N (Stoichiometry) 1.05+0.01 binding to Fascin (15 [3]

uM)

BDP-13176 (150 puM)
AH (Enthalpy) -2400 + 200 cal mol—1 binding to Fascin (15 [3]

HM)

BDP-13176 (150 puM)
AS (Entropy) -45.9 cal mol—t K1 binding to Fascin (15 [3]

uM)

Table 2: Thermodynamic Parameters of BDP-13176 Binding to Fascin 1 via Isothermal Titration
Calorimetry (ITC)

Mechanism of Action

Fascin 1 is a key protein in the formation of cell protrusions such as filopodia and invadopodia,
which are essential for cell motility.[2] It cross-links F-actin into tightly packed parallel bundles.
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BDP-13176 exerts its inhibitory effect by binding to a cleft between the [3-trefoil domains 1 and
2 of fascin 1.[3] This binding directly blocks actin-binding site 2 (ABS2) and induces a
conformational change that also disrupts actin-binding site 1 (ABS1).[3] The ultimate result is
the inhibition of F-actin bundling, leading to a reduction in cancer cell migration and invasion.[2]
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Caption: BDP-13176 Mechanism of Action

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The
following sections outline the protocols used to determine the binding affinity and functional
potency of BDP-13176.
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Surface Plasmon Resonance (SPR)

SPR is a label-free technigue used to measure real-time biomolecular interactions.
» Immobilization: Recombinant (His8)2-fascin is immobilized on the sensor chip surface.

e Binding: A multi-cycle kinetic analysis is performed by injecting various concentrations of
BDP-13176 over the chip surface.

o Data Analysis: The resulting sensorgrams, which measure the change in refractive index
upon binding, are fitted to a 1:1 kinetic binding model to determine the association (ka) and
dissociation (kd) rate constants, from which the dissociation constant (Kd) is calculated (Kd =
kd/ka).[3]
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Caption: SPR Experimental Workflow

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon molecular interactions, allowing for the
determination of binding affinity, stoichiometry, and thermodynamic parameters.

o Sample Preparation: A solution of fascin (e.g., 15 uM) is placed in the sample cell, and a
solution of BDP-13176 (e.g., 150 uM) is loaded into the injection syringe.[3]

¢ Titration: The BDP-13176 solution is titrated into the fascin solution in a series of small
injections.

o Data Analysis: The heat released or absorbed during each injection is measured, generating
a titration thermogram.[3] This data is then integrated and fitted to a 1:1 binding model to
determine the binding constant (Ka, from which Kd is calculated), stoichiometry (N), and the
enthalpy (AH) and entropy (AS) of binding.[3] The first data point is typically removed from
the analysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [BDP-13176: A Technical Guide to Target Binding and
Affinity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606656/docs#bdp-13176-a-technical-guide-to-
target-binding-and-affinity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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